Cas no 110623-30-8 (3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-)

3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl- structure
110623-30-8 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:110623-30-8
MF:C10H9Cl2N3S
MW:274.169558286667
CID:212261
PubChem ID:3066604
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
    • 5-(3,4-dichlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
    • SCHEMBL10469336
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-
    • CHEMBL278163
    • BRN 6728325
    • DTXSID30149330
    • 110623-30-8
    • 2,4-Dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
    • Inchi: 1S/C10H9Cl2N3S/c1-14-9(13-15(2)10(14)16)6-3-4-7(11)8(12)5-6/h3-5H,1-2H3
    • InChI Key: PSMBIKHUFCCDOC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NN(C)C(N1C)=S)Cl

Computed Properties

  • Exact Mass: 272.98967
  • Monoisotopic Mass: 272.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 338.9°Cat760mmHg
  • Flash Point: 158.7°C
  • Refractive Index: 1.673
  • PSA: 18.84
  • LogP: 3.46190
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